Cas no 1210844-11-3 (5-(furan-2-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-1,2-oxazole-3-carboxamide)

• Product Name: 5-(furan-2-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-1,2-oxazole-3-carboxamide
• CAS No: 1210844-11-3
• MF: C₁₅H₁₄N₄O₄
• MW: 314.29606294632
• CID: 6311254
• PubChem ID: 45538363
• Update Time: 2025-07-20

5-(furan-2-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-1,2-oxazole-3-carboxamide
• AKOS024509771
• 1210844-11-3
• 5-(furan-2-yl)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)isoxazole-3-carboxamide
• VU0644207-1
• 5-(furan-2-yl)-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]-1,2-oxazole-3-carboxamide
• F5479-0273
• 5-(furan-2-yl)-N-[3-(6-oxopyridazin-1-yl)propyl]-1,2-oxazole-3-carboxamide

• Inchi： 1S/C15H14N4O4/c20-14-5-1-7-17-19(14)8-3-6-16-15(21)11-10-13(23-18-11)12-4-2-9-22-12/h1-2,4-5,7,9-10H,3,6,8H2,(H,16,21)
• InChI Key： RFFWFNVUJQGSPJ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC(C(NCCCN2C(C=CC=N2)=O)=O)=N1

Computed Properties

• Exact Mass: 314.10150494g/mol
• Monoisotopic Mass: 314.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-(furan-2-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-1,2-oxazole-3-carboxamide

Comprehensive Overview of 5-(furan-2-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-1,2-oxazole-3-carboxamide (CAS No. 1210844-11-3)

The compound 5-(furan-2-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-1,2-oxazole-3-carboxamide, with the CAS No. 1210844-11-3, is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its complex architecture, featuring a furan ring, an oxazole core, and a dihydropyridazine moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and its role in targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like 5-(furan-2-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-1,2-oxazole-3-carboxamide has surged due to their versatility in drug design. The furan-2-yl group, for instance, is known for its electron-rich properties, which can enhance binding affinity to target proteins. Meanwhile, the 1,2-oxazole-3-carboxamide segment contributes to the compound's stability and bioavailability, making it a valuable scaffold for further derivatization.

One of the most frequently searched questions in the scientific community revolves around the synthetic routes for CAS No. 1210844-11-3. The compound is typically synthesized through multi-step organic reactions, including condensation and cyclization processes. Researchers often explore its structure-activity relationship (SAR) to optimize its pharmacological properties. This aligns with the growing trend of computational chemistry and AI-driven drug discovery, where predictive modeling accelerates the identification of potent analogs.

The dihydropyridazin-1-yl component of this molecule is another focal point for investigation. Its presence suggests potential interactions with enzymes involved in inflammatory or metabolic disorders. Given the rising prevalence of chronic diseases, such as diabetes and autoimmune conditions, 5-(furan-2-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-1,2-oxazole-3-carboxamide could play a pivotal role in developing next-generation therapeutics. This aligns with the broader industry shift toward personalized medicine and targeted therapy.

From a commercial perspective, the compound's CAS No. 1210844-11-3 is often referenced in patent literature and academic publications, highlighting its industrial relevance. Suppliers and manufacturers are increasingly listing it in catalogs to meet the demand from pharmaceutical and biotechnology sectors. Its molecular weight, solubility, and purity are critical parameters for buyers, reflecting the importance of quality control in chemical sourcing.

In conclusion, 5-(furan-2-yl)-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-1,2-oxazole-3-carboxamide represents a fascinating case study in modern drug development. Its multifaceted structure and potential applications make it a subject of ongoing research, particularly in the context of small-molecule inhibitors and biomarker discovery. As the scientific community continues to unravel its mechanisms, this compound may soon emerge as a cornerstone in innovative therapeutic strategies.